Cas no 1807933-95-4 (3-Furanamine, tetrahydro-2-(6-methoxy-3-pyridinyl)-, hydrochloride (1:2), (2R,3S)-rel-)

• Product Name: 3-Furanamine, tetrahydro-2-(6-methoxy-3-pyridinyl)-, hydrochloride (1:2), (2R,3S)-rel-
• CAS No: 1807933-95-4
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD28118702
• CID: 5162361
• PubChem ID: 136582684
• Update Time: 2025-06-28

3-Furanamine, tetrahydro-2-(6-methoxy-3-pyridinyl)-, hydrochloride (1:2), (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-2-(6-methoxy-3-pyridinyl)-, hydrochloride (1:2), (2R,3S)-rel-

• MDL： MFCD28118702
• Inchi： 1S/C10H14N2O2.ClH/c1-13-9-3-2-7(6-12-9)10-8(11)4-5-14-10;/h2-3,6,8,10H,4-5,11H2,1H3;1H/t8-,10+;/m0./s1
• InChI Key： IPIBMXAHXZDHFC-KXNXZCPBSA-N
• SMILES： N[C@H]1CCO[C@@H]1C1=CN=C(OC)C=C1.Cl

Additional information on 3-Furanamine, tetrahydro-2-(6-methoxy-3-pyridinyl)-, hydrochloride (1:2), (2R,3S)-rel-

Introduction to 3-Furanamine, tetrahydro-2-(6-methoxy-3-pyridinyl)-, hydrochloride (1:2), (2R,3S)-rel and Its Significance in Modern Chemical Biology

The compound with the CAS number 1807933-95-4, specifically named as 3-Furanamine, tetrahydro-2-(6-methoxy-3-pyridinyl)-, hydrochloride (1:2), (2R,3S)-rel, represents a fascinating molecule in the realm of chemical biology. This tetrahydrofuranyl derivative features a unique structural motif that has garnered significant attention due to its potential pharmacological applications. The presence of a pyridine ring substituted with a methoxy group at the 6-position, coupled with the stereochemistry defined by the (2R,3S)-configuration, makes this compound a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery and development. Heterocycles, particularly those incorporating nitrogen and oxygen atoms, are known for their diverse biological activities and are frequently found in active pharmaceutical ingredients (APIs). The 3-Furanamine scaffold is no exception, exhibiting a range of interactions with biological targets that make it an attractive scaffold for medicinal chemists. The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuned interactions with biological systems. The tetrahydro-2-(6-methoxy-3-pyridinyl) portion of the molecule provides a rigid framework that can be exploited to modulate binding affinities and selectivity. This is particularly relevant in the context of developing drugs that target specific enzymes or receptors while minimizing off-target effects. The stereochemistry at the 2R and 3S positions further refines the compound's pharmacophore, contributing to its unique biological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can rapidly screen large libraries of compounds for potential therapeutic applications. In this regard, CAS no 1807933-95-4 has emerged as a compound of interest due to its structural features that align with known pharmacophores responsible for various biological functions.

The 6-methoxy-3-pyridinyl substituent is particularly noteworthy, as it has been shown to enhance binding interactions with certain biological targets. This moiety is commonly found in natural products and synthetic drugs alike, suggesting that it may play a crucial role in mediating biological effects. Furthermore, the presence of a furan ring provides additional opportunities for functionalization, allowing chemists to design derivatives with enhanced potency or selectivity.

Current research in chemical biology increasingly focuses on understanding the molecular mechanisms underlying various diseases. The development of novel therapeutic agents requires a deep understanding of how small molecules interact with biological systems at the molecular level. Compounds like 3-Furanamine, tetrahydro-2-(6-methoxy-3-pyridinyl)-, hydrochloride (1:2), (2R,3S)-rel offer a unique opportunity to explore these interactions due to their complex structures and diverse functional groups.

In vitro studies have begun to uncover the potential applications of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. While these findings are preliminary, they highlight the importance of exploring novel scaffolds like this one for drug discovery efforts. The hydrochloride salt form also facilitates formulation development, making it more amenable to preclinical testing.

The stereochemical integrity of this compound is another critical factor that merits further investigation. The (2R,3S)-configuration ensures that only one enantiomer is present in the molecule, which can significantly impact its biological activity. Enantiomers are mirror-image forms of each other but can exhibit vastly different pharmacological profiles due to differences in how they interact with biological targets. By maintaining strict stereochemical control during synthesis, researchers can optimize the therapeutic potential of this compound.

Future studies should aim to elucidate the detailed mechanism of action of CAS no 1807933-95-4 by employing both biochemical and cellular assays. Understanding how this molecule interacts with its target(s) will provide valuable insights into its potential therapeutic applications and help guide subsequent optimization efforts. Additionally, exploring synthetic routes that improve yield and scalability will be essential for moving this compound towards clinical development.

The integration of traditional medicinal chemistry approaches with modern biotechnological tools offers a powerful platform for drug discovery. Techniques such as high-throughput screening (HTS), structure-based drug design (SBDD), and fragment-based drug design (FBDD) can all contribute to accelerating the development process. By combining these methodologies with computational predictions based on data from related compounds like 3-Furanamine derivatives, researchers can identify promising candidates more efficiently than ever before.

In conclusion,CAS no 1807933-95-4 represents an intriguing molecule with significant potential in chemical biology and drug discovery. Its unique structural features—particularly the tetrahydrofuranyl core, 6-methoxy-3-pyridinyl substituent, and (2R,3S)-stereochemistry—make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative methodologies for drug design,this compound could play an important role in addressing unmet medical needs.